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A comprehensive review of available scientific literature reveals a significant scarcity of

reproducible research findings for a compound specifically identified as "Regelidine." While

"Regelidine" is listed as a natural product isolated from the stems of Tripterygium regelii by

some chemical suppliers, there is a notable absence of peer-reviewed studies detailing its

biological activity, mechanism of action, or established experimental protocols. This lack of

foundational research makes it impossible to conduct a comparative analysis of Regelidine's

performance against other alternatives as requested.

The genus Tripterygium, which includes Tripterygium regelii, is a rich source of various

bioactive compounds, and numerous studies have been published on other constituents of this

plant.[1][2][3] Notably, compounds such as triptolide and celastrol, also isolated from

Tripterygium species, have been extensively investigated for their anti-inflammatory,

immunosuppressive, and anti-cancer properties.[4][5][6][7][8] There is a substantial body of

literature on these compounds, including detailed experimental data and elucidated signaling

pathways.

In contrast, searches for "Regelidine" do not yield the specific, quantitative data required to

construct a meaningful comparison guide. The core requirements for such a guide, including

structured data tables, detailed experimental methodologies, and visualizations of signaling

pathways, cannot be met due to the absence of primary research on this particular compound.

While some studies mention the isolation of novel compounds from Tripterygium regelii with

names similar to "Regelidine," such as "regelin," "regelinol," and "triregelolides," these are
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distinct molecules, and the research on them is also in early stages, often limited to their

isolation and structural characterization.[9][10]

Given the current state of research, a guide on the reproducibility of Regelidine research

findings cannot be produced. Researchers, scientists, and drug development professionals

interested in the therapeutic potential of compounds from Tripterygium regelii are encouraged

to focus on the more extensively studied molecules from this plant, such as triptolide, for which

a wealth of reproducible data is available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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